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Compound of Interest

Compound Name: 3-bromopentan-2-one

Cat. No.: B1277478 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-bromopentan-2-one (CAS No: 815-48-5),

a versatile β-halogenated ketone synthon. Its bifunctional nature, possessing both a reactive

bromine atom and a carbonyl group, makes it a valuable intermediate in the synthesis of a

variety of organic compounds, particularly heterocyclic structures of interest in pharmaceutical

and agrochemical research.

Core Properties and Identification
The fundamental properties of 3-bromopentan-2-one are summarized below. While

experimental physical data such as boiling point and density are not consistently available in

the literature, computed properties provide a reliable estimation for experimental planning.
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Property Value Source

IUPAC Name 3-bromopentan-2-one -

Synonyms
3-Bromo-2-pentanone, 2-

Pentanone, 3-bromo-

CAS Number 815-48-5

Molecular Formula C₅H₉BrO

Molecular Weight 165.03 g/mol

Canonical SMILES CCC(C(=O)C)Br

InChI Key
VKJQRFXZZVMMGA-

UHFFFAOYSA-N

Purity (Typical) ≥ 98.00%

Boiling Point Not available

Density Not available

XLogP3 (Computed) 1.7

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor

Count
1

Rotatable Bond Count 2

Exact Mass 163.98368 Da

Topological Polar Surface Area 17.1 Å²

Synthesis of 3-Bromopentan-2-one
The primary route for synthesizing 3-bromopentan-2-one is the α-bromination of the parent

ketone, pentan-2-one. Various brominating agents and conditions can be employed, with the

choice impacting yield and regioselectivity.
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Experimental Protocol: Bromination using Bromine in
Methanol
This protocol is based on a reported procedure with a high yield.

Materials:

Pentan-2-one (1.0 equiv.)

Bromine (1.0 equiv.)

Methanol (solvent)

Round-bottom flask equipped with a magnetic stirrer, dropping funnel, and reflux condenser

Ice bath

Rotary evaporator

Saturated sodium bicarbonate solution

Saturated sodium chloride (brine) solution

Anhydrous magnesium sulfate

Distillation apparatus

Procedure:

In a round-bottom flask, dissolve pentan-2-one in methanol. Cool the solution in an ice bath.

Slowly add an equimolar amount of bromine dropwise via the dropping funnel while stirring

vigorously. Maintain the temperature below 5 °C during the addition.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm to

room temperature.
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Heat the mixture to reflux and maintain for approximately 1.5 hours. Monitor the reaction

progress using Thin Layer Chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature and remove the

methanol under reduced pressure using a rotary evaporator.

Dissolve the residue in diethyl ether and carefully wash with saturated sodium bicarbonate

solution to neutralize any remaining acid.

Wash the organic layer sequentially with water and then brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude 3-bromopentan-2-one.

Purify the crude product by fractional distillation under reduced pressure to obtain pure 3-
bromopentan-2-one. The reported yield for this method is approximately 75%.

Caption: Synthesis of 3-Bromopentan-2-one via bromination of pentan-2-one.

Key Reactions and Applications in Drug
Development
3-Bromopentan-2-one is a key building block for synthesizing heterocyclic compounds. One of

the most important reactions is the Hantzsch thiazole synthesis, which is widely used in

medicinal chemistry to create the thiazole core found in many biologically active agents.

Thiazole derivatives are known to exhibit a wide range of activities, including anti-inflammatory,

antibacterial, and anti-HIV properties.

Application: Synthesis of 2-Amino-5-ethyl-4-
methylthiazole
The reaction of 3-bromopentan-2-one with thiourea provides a direct route to 2-amino-5-ethyl-

4-methylthiazole, a scaffold of interest for drug discovery.

Experimental Protocol: Hantzsch Thiazole Synthesis
This generalized protocol is adapted from standard procedures for the Hantzsch synthesis.
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Materials:

3-Bromopentan-2-one (1.0 equiv.)

Thiourea (1.1 equiv.)

Ethanol (solvent)

Round-bottom flask with magnetic stirrer and reflux condenser

Sodium carbonate solution (5-10%)

Büchner funnel and filter flask

Deionized water

Procedure:

Combine 3-bromopentan-2-one and thiourea in a round-bottom flask.

Add ethanol as the solvent and a magnetic stir bar.

Heat the mixture to reflux with stirring for approximately 30-60 minutes. The reaction

progress can be monitored by TLC.

After the reaction is complete, cool the mixture to room temperature. An acidic salt of the

product may precipitate.

Pour the reaction mixture into a beaker containing a 5-10% aqueous solution of sodium

carbonate to neutralize the hydrobromide salt and precipitate the free base of the thiazole

product.

Collect the solid product by vacuum filtration using a Büchner funnel.

Wash the filter cake thoroughly with cold deionized water to remove any inorganic salts.

Allow the product to air-dry or dry in a vacuum oven at a low temperature. The product, 2-

amino-5-ethyl-4-methylthiazole, can be further purified by recrystallization if necessary.
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Experimental Workflow for Synthesis and Screening
The following diagram illustrates a typical workflow for a researcher using 3-bromopentan-2-
one to synthesize and evaluate a novel thiazole derivative for potential biological activity.

Caption: Experimental workflow from synthon to biological evaluation.

Spectroscopic Data
Detailed experimental spectroscopic data for 3-bromopentan-2-one is not readily available in

public databases. Researchers are advised to acquire ¹H NMR, ¹³C NMR, and IR spectra on

their synthesized material for structural confirmation and purity assessment. For reference, the

expected chemical shifts and vibrational frequencies can be predicted using standard chemical

shift tables and computational software.

Safety and Handling
As an α-bromoketone, 3-bromopentan-2-one should be handled with care in a well-ventilated

fume hood. It is expected to be an irritant to the eyes, skin, and respiratory system. Appropriate

personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should

be worn at all times. For detailed safety information, consult the Safety Data Sheet (SDS) from

the supplier.

To cite this document: BenchChem. [An In-depth Technical Guide to 3-Bromopentan-2-one].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1277478#3-bromopentan-2-one-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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